2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide

• IUPAC Name: 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide
• InChI: InChI=1S/C16H24N2O2/c1-11(2)14-7-5-6-8-15(14)17-16(19)18-9-12(3)20-13(4)10-18/h5-8,11-13H,9-10H2,1-4H3,(H,17,19)
• InChI Key: FCQCCGHJCHOTAG-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)NC2=CC=CC=C2C(C)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. Adenosine receptors are G protein-coupled receptors that are widely distributed throughout the body and play a key role in regulating a variety of physiological processes, including neurotransmission, cardiovascular function, and immune response. DPCPX has been widely used in scientific research to elucidate the role of adenosine receptors in various biological systems.

Mechanism of Action

2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide acts as a competitive antagonist of the adenosine A1 receptor, binding to the receptor and preventing the binding of adenosine. Adenosine A1 receptors are coupled to G proteins, and their activation leads to the inhibition of adenylate cyclase and the reduction of cAMP levels. 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide blocks the inhibitory effects of adenosine on cAMP levels, leading to an increase in cAMP levels and downstream signaling pathways.
Biochemical and Physiological Effects
2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has been shown to have a variety of biochemical and physiological effects, depending on the system being studied. In the brain, 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has been shown to enhance learning and memory, and to have potential therapeutic effects in neurological disorders such as epilepsy and Alzheimer's disease. In the cardiovascular system, 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has been shown to increase heart rate and contractility, and to have potential therapeutic effects in heart failure.

Advantages and Limitations for Lab Experiments

2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has several advantages for use in scientific research. It is a potent and selective antagonist of the adenosine A1 receptor, with minimal off-target effects. It is also commercially available from several chemical suppliers, making it easy to obtain. However, 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has several limitations as well. It has poor solubility in water, which can limit its use in certain experimental systems. It also has a relatively short half-life in vivo, which can limit its effectiveness in certain animal models.

Future Directions

There are several future directions for research on 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide and adenosine receptors. One area of interest is the role of adenosine receptors in cancer. Adenosine receptors have been shown to play a role in tumor progression and immune evasion, and there is interest in developing adenosine receptor antagonists as anti-cancer therapies. 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide may have potential as a lead compound for the development of adenosine receptor antagonists with anti-cancer activity.
Another area of interest is the development of more potent and selective adenosine receptor antagonists. While 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide is a potent and selective antagonist of the adenosine A1 receptor, there is interest in developing compounds with even greater potency and selectivity. These compounds may have potential as therapeutics for a variety of diseases.
In conclusion, 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide is a potent and selective antagonist of the adenosine A1 receptor that has been widely used in scientific research to study the physiological and pathological roles of adenosine receptors. Its synthesis method has been optimized to achieve high yields and purity, and it has several advantages for use in scientific research. However, it also has several limitations, and there is ongoing research to develop more potent and selective adenosine receptor antagonists for use in a variety of experimental systems.

Synthesis Methods

The synthesis of 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide involves several steps, including the protection of the amine group in morpholine, the coupling of the protected morpholine with 2-propan-2-ylphenylboronic acid, the deprotection of the amine group, and the coupling of the resulting amine with 2,6-dimethyl-4-chloro-5-nitropyridine. The final product is obtained by reduction of the nitro group with palladium on carbon and hydrogen gas. The synthesis of 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has been optimized to achieve high yields and purity, and the compound is commercially available from several chemical suppliers.

Scientific Research Applications

2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has been widely used in scientific research to study the physiological and pathological roles of adenosine receptors. Adenosine A1 receptors are widely expressed in the brain and play a key role in regulating neurotransmission, particularly in the hippocampus and cortex. 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has been used to study the role of adenosine A1 receptors in learning and memory, as well as in the pathophysiology of neurological disorders such as epilepsy and Alzheimer's disease.
2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has also been used to study the cardiovascular effects of adenosine A1 receptors. Adenosine A1 receptors are expressed in the heart and play a key role in regulating cardiac function. 2,6-dimethyl-N-(2-propan-2-ylphenyl)morpholine-4-carboxamide has been used to study the effects of adenosine A1 receptor antagonism on heart rate, blood pressure, and cardiac contractility.